Cas no 1431948-03-6 (Ethyl 1-(4,5-dihydro-1,3-thiazol-2-yl)piperidine-3-carboxylate hydrochloride)

• Product Name: Ethyl 1-(4,5-dihydro-1,3-thiazol-2-yl)piperidine-3-carboxylate hydrochloride
• CAS No: 1431948-03-6
• MF: C₁₁H₁₉ClN₂O₂S
• MW: 278.798760652542
• MDL: MFCD24540236
• CID: 4700006
• Update Time: 2025-06-08

Ethyl 1-(4,5-dihydro-1,3-thiazol-2-yl)piperidine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(4,5-dihydro-1,3-thiazol-2-yl)piperidine-3-carboxylate hydrochloride

• MDL： MFCD24540236
• Inchi： 1S/C11H18N2O2S.ClH/c1-2-15-10(14)9-4-3-6-13(8-9)11-12-5-7-16-11;/h9H,2-8H2,1H3;1H
• InChI Key： YEUZFKVNVBMZNL-UHFFFAOYSA-N
• SMILES： Cl.S1CCN=C1N1CCCC(C(=O)OCC)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 294
• Topological Polar Surface Area: 67.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Ethyl 1-(4,5-dihydro-1,3-thiazol-2-yl)piperidine-3-carboxylate hydrochloride

Ethyl 1-(4,5-dihydro-1,3-thiazol-2-yl)piperidine-3-carboxylate hydrochloride: A Comprehensive Overview

Ethyl 1-(4,5-dihydro-1,3-thiazol-2-yl)piperidine-3-carboxylate hydrochloride (CAS No. 1431948-03-6) is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The piperidine moiety and the thiazole ring are key structural features that contribute to its unique chemical properties and biological activities.

The Ethyl 1-(4,5-dihydro-1,3-thiazol-2-yl)piperidine-3-carboxylate hydrochloride molecule exhibits a high degree of complexity, which makes it a promising candidate for further investigation in various pharmacological contexts. The presence of the thiazole ring is particularly noteworthy, as thiazole derivatives are well-known for their broad spectrum of biological activities. These activities include antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The piperidine moiety further enhances the compound's potential by contributing to its solubility and bioavailability.

In recent years, there has been a surge in research focused on developing new therapeutic strategies targeting neurological disorders. The Ethyl 1-(4,5-dihydro-1,3-thiazol-2-yl)piperidine-3-carboxylate hydrochloride has shown promise in preclinical studies as a potential treatment for conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to interact with specific neurotransmitter receptors has been a focal point of investigation. For instance, its interaction with dopamine receptors suggests that it may have neuroprotective effects.

The synthesis of Ethyl 1-(4,5-dihydro-1,3-thiazol-2-yl)piperidine-3-carboxylate hydrochloride involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the thiazole ring followed by its coupling with the piperidine moiety. Advanced synthetic techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic methodologies are critical in ensuring that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacological profile of Ethyl 1-(4,5-dihydro-1,3-thiazol-2-yl)piperidine-3-carboxylate hydrochloride has been extensively studied in vitro and in vivo. Preclinical studies have demonstrated its efficacy in reducing inflammation and oxidative stress, which are key mechanisms involved in the pathogenesis of various diseases. Additionally, the compound has shown potential in modulating enzyme activity associated with neurological disorders. These findings have laid the groundwork for further clinical investigations to evaluate its therapeutic potential in human populations.

The chemical stability and pharmacokinetic properties of Ethyl 1-(4,5-dihydro-1,3-thiazol-2-yl)piperidine-3-carboxylate hydrochloride are crucial factors that determine its suitability for clinical use. Stability studies have revealed that the compound maintains its integrity under various storage conditions, which is essential for ensuring its efficacy during transportation and administration. Pharmacokinetic studies have also provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These data are essential for optimizing dosing regimens and minimizing potential side effects.

The role of computational chemistry and molecular modeling in understanding the interactions between Ethyl 1-(4,5-dihydro-1,3-thiazol-2-yl)piperidine-3-carboxylate hydrochloride and biological targets cannot be overstated. Advanced computational techniques have allowed researchers to predict binding affinities and identify potential drug-drug interactions. These tools have been instrumental in guiding the design of novel derivatives with enhanced pharmacological properties. The integration of experimental data with computational models has provided a comprehensive understanding of the compound's mechanism of action.

The future direction of research on Ethyl 1-(4,5-dihydro-1,3-thiazol-2-yl)piperidine-3-carboxylate hydrochloride is likely to focus on translating preclinical findings into clinical applications. Ongoing clinical trials are assessing its efficacy and safety in patients with neurological disorders. Additionally, efforts are underway to develop formulations that improve its bioavailability and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are essential in advancing this research agenda.

In conclusion, Ethyl 1-(4,5-dihydro-1,3-thiazol-2-yl)piperidine-3-carboxylate hydrochloride represents a significant advancement in pharmaceutical chemistry with promising applications in treating neurological disorders. Its unique molecular structure and demonstrated biological activities make it a valuable candidate for further research and development. As our understanding of its pharmacological properties continues to evolve, it holds great potential for improving patient outcomes.